Cas no 2413876-89-6 (tert-butyl N-(3-hydroxy-1H-indazol-5-yl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-1H-indazol-5-yl)carbamate
• CAS No: 2413876-89-6
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 5675420
• PubChem ID: 151233255
• Update Time: 2025-05-19

tert-butyl N-(3-hydroxy-1H-indazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665296
• tert-butyl N-(3-hydroxy-1H-indazol-5-yl)carbamate
• 2413876-89-6

• Inchi： 1S/C12H15N3O3/c1-12(2,3)18-11(17)13-7-4-5-9-8(6-7)10(16)15-14-9/h4-6H,1-3H3,(H,13,17)(H2,14,15,16)
• InChI Key： NOSXFTCBVTYJOB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C(NN2)=O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.11134135g/mol
• Monoisotopic Mass: 249.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl N-(3-hydroxy-1H-indazol-5-yl)carbamate

Introduction to tert-butyl N-(3-hydroxy-1H-indazol-5-yl)carbamate (CAS No. 2413876-89-6)

tert-butyl N-(3-hydroxy-1H-indazol-5-yl)carbamate (CAS No. 2413876-89-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and inflammatory disorders.

The chemical structure of tert-butyl N-(3-hydroxy-1H-indazol-5-yl)carbamate consists of an indazole core with a hydroxyl group at the 3-position and a tert-butyl carbamate moiety. The indazole scaffold is known for its biological activity, often found in compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the hydroxyl group and the tert-butyl carbamate functional group further enhances the compound's pharmacological profile by modulating its solubility, stability, and bioavailability.

Recent studies have highlighted the multifaceted biological activities of tert-butyl N-(3-hydroxy-1H-indazol-5-yl)carbamate. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, tert-butyl N-(3-hydroxy-1H-indazol-5-yl)carbamate has also shown neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can effectively protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind these neuroprotective effects is believed to involve the activation of antioxidant pathways and the modulation of mitochondrial function.

The pharmacokinetic properties of tert-butyl N-(3-hydroxy-1H-indazol-5-yl)carbamate have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-(3-hydroxy-1H-indazol-5-yl)carbamate in various therapeutic indications. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms related to inflammatory and neurological disorders. These findings have generated considerable interest from pharmaceutical companies and academic institutions alike, leading to increased investment in further research and development.

In conclusion, tert-butyl N-(3-hydroxy-1H-indazol-5-yl)carbamate (CAS No. 2413876-89-6) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, combined with its robust biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to advance, it is anticipated that this compound will play a significant role in improving patient outcomes and advancing our understanding of complex diseases.